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Performance Benchmarking

The selection of an appropriate slip additive is a critical consideration in the formulation of
polymeric materials, directly impacting processability, performance, and the final product's
surface properties. Erucamide, a long-standing industry benchmark, is increasingly being
compared with a new generation of novel slip additives designed to overcome some of its
inherent limitations. This guide provides an objective comparison of erucamide's performance
against these innovative alternatives, supported by experimental data and detailed
methodologies to aid in informed material selection.

Executive Summary

Erucamide, a fatty acid amide, has been the go-to slip agent in the plastics industry, valued for
its effectiveness in reducing the coefficient of friction (CoF) in polyolefin films.[1][2] Its
mechanism relies on its migration, or "blooming," to the polymer surface, where it forms a
lubricating layer.[3] While effective, this migration can be time-dependent and influenced by
temperature, and can sometimes negatively affect downstream processes such as printing and
metallization.[4][5]

Novel slip additives, particularly non-migrating, silicone-based formulations, have emerged as
promising alternatives. These advanced additives offer stable and long-lasting slip
performance, even under high-temperature conditions, without the issue of migration. This

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b086657?utm_src=pdf-interest
https://www.benchchem.com/product/b086657?utm_src=pdf-body
https://www.benchchem.com/product/b086657?utm_src=pdf-body
https://www.benchchem.com/product/b086657?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5509266/
https://www.sinosunman.com/what-is-the-difference-between-oleamide-and-erucamide-slip-additive_n133
https://www.siliketech.com/news/optimize-packaging-film-performance-non-migrating-low-cof-slip-solutions/
https://www.yahuchi.com/yahuchi689/product_upload/202207051523017916.pdf
https://www.industrychemistry.com/dow-performance-new-bopp-silicone/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

guide will delve into the quantitative performance of these novel additives in comparison to
erucamide.

Performance Data: A Comparative Overview

The following tables summarize the quantitative data on the performance of erucamide against
other fatty acid amides and novel non-migrating slip additives.

Table 1: Coefficient of Friction (CoF) Comparison of Erucamide and Other Fatty Acid Amides

Slip Polymer Concentrati ] o
. ) Static CoF Kinetic COF  Source(s)

Additive Matrix on

Erucamide LDPE 1010 ppm - ~0.18

Behenamide LDPE 1080 ppm - ~0.48

Erucamide PMMA 0.05% - ~0.09

Behenamide PMMA 0.10% - ~0.19

. _ 0.129 (at
Erucamide PE Film
50°C)

Table 2: Performance Characteristics of Novel Non-Migrating Slip Additives
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. . Impact on
Novel Slip Key Achievable Impact on L
N o Printing/Met Source(s)
Additive Features Kinetic CoF Haze o
allization
Silicone-
Dow
) based, non- )
Corning™ L . No negative
migrating, Minimal )
HMB-6301 _ impact
stable at high
Masterbatch
temperatures
Silicone-
DuPont™ based, non- _ o _
S Consistently Limited to no No negative
MULTIBASE migrating, i )
N _ increase impact
™ Additives long-lasting
slip
Silicone- )
SILIMER No effect on No negative
) based, non- )
Series o transparency  impact
migrating

Mechanism of Action: Migrating vs. Non-Migrating
Slip Additives

The fundamental difference in performance between erucamide and novel silicone-based

additives lies in their mechanism of action at the polymer surface.
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Mechanism of Action: Migrating vs. Non-Migrating Slip Additives
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Potential for transfer
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Additive incorporated
in polymer bulk

Click to download full resolution via product page
Caption: Migrating vs. Non-Migrating Slip Additive Mechanisms.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Coefficient of Friction (CoF) Testing

Standard: ASTM D1894

Objective: To determine the static (starting) and kinetic (moving) resistance of one surface
being dragged across another.

Methodology:
e A specimen is attached to a sled of a specified weight.

e The sled is then pulled across a second surface at a controlled speed, typically 150
mm/minute.
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» The force required to initiate the movement of the sled is measured to determine the static
CoF.

e The average force required to maintain the uniform motion of the sled is measured to
determine the kinetic CoF.

e The static CoF is calculated by dividing the initial peak force by the sled's weight. The kinetic
CoF is calculated by dividing the average sliding force by the sled's weight.

ASTM D1894 CoF Testing Workflow

Measure initial force
> (Static CoF)
Prepare and Attach specimen to sled Pull sled at a Calculate CoF values
condition specimen and testing plane constant speed (150 mm/min) __»
> Measure average force
during sliding (Kinetic CoF)

Click to download full resolution via product page

Caption: ASTM D1894 CoF Testing Workflow.

Haze and Luminous Transmittance Measurement

Standard: ASTM D1003

Objective: To measure the scattering of light as it passes through a transparent material, which
results in a loss of contrast and a hazy appearance.

Methodology:
e Abeam of light is directed at the test sample.
e An integrating sphere collects the transmitted light.

o Two measurements are taken: one with the sphere's exit port open to measure total
transmittance, and another with the port closed to measure diffuse transmittance.
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e Haze is calculated as the percentage of transmitted light that is scattered by more than 2.5
degrees from the incident beam.

ASTM D1003 Haze Measurement Workflow

[ Measure total ]
luminous transmittance
Place specimen at . . — —
llluminate specimen

the entrance port of . . Calculate Haze (%)

- ) with a light source
an integrating sphere b -
Measure diffuse
luminous transmittance

Click to download full resolution via product page

Caption: ASTM D1003 Haze Measurement Workflow.

Specular Gloss Measurement

Standard: ASTM D2457
Objective: To measure the shininess or reflectivity of a material's surface at a specified angle.
Methodology:

e An incandescent light source is directed at the test specimen at a specific angle (e.g., 20°,
45°, 60°, or 85°).

o Areceptor, positioned at the mirror reflection of the incident beam, measures the amount of
reflected light.

e The gloss is reported in Gloss Units (GU) relative to a highly polished black glass standard
with a defined refractive index, which is assigned a value of 100.

ASTM D2457 Gloss Measurement Workflow

sii?g;ifzrimlz d Direct light beam Measure reflected light Compare to a Report Gloss
(20°, 45° 60°g85°) onto the specimen at the mirror angle calibrated standard in Gloss Units (GU)

Click to download full resolution via product page
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Caption: ASTM D2457 Gloss Measurement Workflow.

Advanced Surface Analysis Techniques

To understand the migration behavior and surface distribution of slip additives, advanced
surface-sensitive techniques are employed.

o X-ray Photoelectron Spectroscopy (XPS): This technique provides quantitative elemental
and chemical state information about the top 1-10 nm of a material's surface. It is used to
determine the surface concentration of the slip additive.

o Atomic Force Microscopy (AFM): AFM is used to visualize the surface morphology at the
nanoscale. It can reveal the distribution and crystalline structure of slip additives that have
migrated to the surface.

o Time-of-Flight Secondary lon Mass Spectrometry (ToF-SIMS): ToF-SIMS is an extremely
surface-sensitive technique that provides detailed elemental and molecular information about
the outermost monolayer of a sample. It is used to identify the specific chemical species
present on the polymer surface.
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Surface Analysis Workflow for Slip Additives
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Caption: Surface Analysis Workflow for Slip Additives.

Conclusion

Erucamide remains a widely used and effective slip additive, particularly in applications where
cost is a primary driver. However, for applications demanding high performance, stability, and
compatibility with downstream processes, novel non-migrating slip additives present a
compelling alternative. The choice between erucamide and these newer technologies will
depend on a thorough evaluation of the specific performance requirements, processing
conditions, and end-use application of the polymeric material. The experimental protocols and
comparative data presented in this guide offer a framework for conducting such evaluations
and making an informed decision.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

